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Compound of Interest

Compound Name: Larotinib

Cat. No.: B15139206 Get Quote

Larotrectinib Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Larotinib in cell culture experiments,

with a specific focus on its solubility in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Larotrectinib for cell culture experiments?

A1: The recommended solvent for dissolving Larotrectinib for in vitro cell culture applications is

high-purity, anhydrous Dimethyl Sulfoxide (DMSO). It is crucial to use freshly opened DMSO to

avoid moisture absorption, which can negatively impact the solubility of the compound.[1][2][3]

Q2: What is the maximum concentration of Larotrectinib that can be dissolved in DMSO?

A2: The solubility of Larotrectinib in DMSO can vary slightly depending on the specific salt form

(e.g., Larotrectinib vs. Larotrectinib sulfate) and the purity of the compound. However, a high

concentration can be achieved. For detailed solubility information, please refer to the

quantitative data table below.

Q3: My Larotrectinib in DMSO has crystallized after storage. What should I do?

A3: Crystallization of a compound in DMSO upon storage can occur, especially if the solution

was stored at a lower temperature or if the DMSO has absorbed moisture. To redissolve the

Larotrectinib, you can gently warm the vial in a water bath at 37°C and vortex or sonicate the
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solution until the crystals have completely dissolved.[1] It is recommended to visually inspect

the solution for any remaining precipitate before use.

Q4: What is the recommended storage condition for Larotrectinib stock solutions in DMSO?

A4: For long-term stability, it is recommended to store Larotrectinib stock solutions in DMSO at

-80°C.[1] When stored properly, the solution can be stable for up to one year. For powdered

Larotrectinib, storage at -20°C is recommended for up to three years.[1]

Q5: What is the mechanism of action of Larotrectinib?

A5: Larotrectinib is a potent and selective inhibitor of the Tropomyosin Receptor Kinases

(TRKA, TRKB, and TRKC).[2][4] In cancers driven by NTRK gene fusions, the resulting TRK

fusion proteins are constitutively active, leading to uncontrolled cell proliferation and survival.

Larotrectinib binds to the ATP-binding pocket of the TRK kinase domain, inhibiting its activity

and blocking downstream signaling pathways such as the MAPK and PI3K-AKT pathways.[5]

This ultimately leads to the induction of apoptosis and cell cycle arrest in tumor cells harboring

these fusions.[2][6]
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Issue Possible Cause Recommended Solution

Precipitate forms in cell culture

media after adding

Larotrectinib-DMSO stock.

The final concentration of

DMSO in the media is too high,

causing the compound to

precipitate. The concentration

of Larotrectinib in the final

media exceeds its aqueous

solubility.

Ensure the final concentration

of DMSO in your cell culture

media is low, typically ≤ 0.1%,

to maintain compound

solubility and minimize solvent

toxicity. Prepare a more dilute

intermediate stock solution in

DMSO or culture medium

before adding it to the final cell

culture plate.

Inconsistent experimental

results between batches.

The Larotrectinib-DMSO stock

solution has degraded due to

improper storage (e.g.,

exposure to light, repeated

freeze-thaw cycles).

Aliquot the Larotrectinib-DMSO

stock solution into single-use

volumes to avoid repeated

freeze-thaw cycles. Store the

aliquots protected from light at

-80°C.

No observable effect on cells

that are supposed to be

sensitive to Larotrectinib.

The concentration of

Larotrectinib used is too low.

The cells do not harbor an

NTRK gene fusion. The

Larotrectinib stock solution

was not properly prepared or

has degraded.

Perform a dose-response

experiment to determine the

optimal concentration for your

cell line. Confirm the presence

of an NTRK gene fusion in

your cell line using appropriate

molecular techniques. Prepare

a fresh stock solution of

Larotrectinib and verify its

concentration.

Cell death is observed in the

vehicle control (DMSO only)

group.

The concentration of DMSO is

too high and is causing cellular

toxicity.

Use a lower final concentration

of DMSO in your experiments.

It is recommended to keep the

final DMSO concentration

below 0.5%, and ideally at or

below 0.1%.[1]
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Quantitative Data
Table 1: Solubility of Larotrectinib and its Sulfate Salt in DMSO

Compound Form
Molecular
Weight (
g/mol )

Solubility in
DMSO
(mg/mL)

Molar
Concentrati
on (mM)

Source

Larotrectinib Free Base 428.44 86 200.72 [3][7]

Larotrectinib

sulfate
Sulfate Salt 526.51 50 94.96 [1][8]

Larotrectinib

sulfate
Sulfate Salt 526.51 100 189.92 [2][6]

Note: The solubility of compounds can vary between different suppliers and batches. It is

always recommended to perform a small-scale solubility test.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Larotrectinib Stock
Solution in DMSO
Materials:

Larotrectinib powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:
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Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mmol/L * Molecular Weight ( g/mol ) * Volume (L) For example, to prepare 1

mL of a 10 mM stock solution of Larotrectinib (MW: 428.44 g/mol ): Mass = 10 * 428.44 *

0.001 = 4.2844 mg

Weigh the Larotrectinib: Carefully weigh the calculated amount of Larotrectinib powder.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the Larotrectinib

powder.

Mix thoroughly: Vortex the solution until the powder is completely dissolved. If necessary,

sonicate the vial for a few minutes to aid dissolution.[1]

Store properly: Aliquot the stock solution into single-use sterile tubes and store at -80°C.

Protocol 2: Treating Cells with Larotrectinib
Materials:

Cells in culture

Complete cell culture medium

Larotrectinib-DMSO stock solution (e.g., 10 mM)

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Procedure:

Prepare an intermediate dilution: Prepare a series of intermediate dilutions of the

Larotrectinib stock solution in complete cell culture medium. For example, to achieve a final

concentration of 100 nM in 1 mL of media, you can add 1 µL of a 100 µM intermediate stock

to the well.

Treat the cells: Add the desired volume of the final Larotrectinib dilution to your cell culture

plates. Remember to include a vehicle control group treated with the same final
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concentration of DMSO as the highest Larotrectinib concentration used.

Incubate: Incubate the cells for the desired treatment duration under standard cell culture

conditions (e.g., 37°C, 5% CO₂).

Assay: Proceed with your downstream experimental assays (e.g., viability assay, western

blot, etc.).
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Caption: Experimental workflow for using Larotrectinib in cell culture.
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Caption: Simplified signaling pathway inhibited by Larotrectinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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